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Compound of Interest

Compound Name: 2,6-Dichlorobenzyl chloride

Cat. No.: B165760

An In-depth Technical Guide on the Physical Properties of 2,6-Dichlorobenzyl Chloride

This technical guide provides a comprehensive overview of the physical properties of 2,6-
Dichlorobenzyl chloride (CAS No. 2014-83-7), with a specific focus on its melting and boiling
points. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis.

Compound Overview

2,6-Dichlorobenzyl chloride, also known as a,2,6-trichlorotoluene, is a chemical intermediate
used in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its
chemical structure features a benzene ring substituted with two chlorine atoms at positions 2
and 6, and a chloromethyl group at position 1. Understanding its physical properties is crucial
for its handling, storage, and application in synthetic chemistry.

Physical Properties

2,6-Dichlorobenzyl chloride is typically a white to light yellow crystalline solid or low melting
mass at room temperature.[1][2] It is insoluble in water but soluble in solvents like methanol.[2]

[3]

Melting Point

The reported melting point of 2,6-Dichlorobenzyl chloride varies slightly across different
sources, generally falling within the range of 36 to 40 °C. This variation can be attributed to the
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purity of the sample and the specific experimental method used for determination.

Boiling Point

The boiling point of 2,6-Dichlorobenzyl chloride is most commonly reported under reduced
pressure to prevent decomposition at higher temperatures. The boiling point at atmospheric
pressure has also been reported.

Data Summary

The following table summarizes the reported melting and boiling points for 2,6-Dichlorobenzyl
chloride from various sources.

Property Value Reference Pressure
Melting Point 36-39 °C N/A

Melting Point 38°C N/A

Melting Point 39-40 °C N/A

Boiling Point 117-119 °C 14 mmHg

Boiling Point 119 °C 10 mmHg

Boiling Point 135 °C Not Specified

Boiling Point 248.288 °C 760 mmHg

(2103114105106l 7118]

Experimental Protocols

While specific experimental reports detailing the determination of these exact values are not
provided in the cited literature, standard laboratory methods are employed for such
measurements.

Determination of Melting Point

A common method for determining the melting point of a crystalline solid like 2,6-
Dichlorobenzyl chloride is using a melting point apparatus.
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o Sample Preparation: A small amount of the purified, dry crystalline sample is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting range.

» Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid crystal disappears (completion) are recorded. This range
is reported as the melting point.

Determination of Boiling Point (Under Reduced
Pressure)

Vacuum distillation is the standard method for determining the boiling point of substances that
may decompose at atmospheric pressure.

» Apparatus Setup: A distillation apparatus, including a distillation flask, a condenser, a
receiving flask, and a connection to a vacuum pump with a manometer, is assembled. A
thermometer is placed so that the top of the bulb is level with the side arm of the distillation
flask.

e Procedure: The sample is placed in the distillation flask. The system is evacuated to the
desired pressure (e.g., 14 mmHg).

o Heating: The flask is heated gently.

e Observation: The temperature is recorded when the liquid is boiling and the vapor
condensate is in equilibrium with the vapor on the thermometer bulb. This stable temperature
reading is the boiling point at that specific pressure.

Synthesis Workflow

A prevalent method for the synthesis of 2,6-Dichlorobenzyl chloride is the free-radical
chlorination of 2,6-dichlorotoluene. This process serves as a key experimental workflow
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associated with the compound.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

